Cas no 898439-21-9 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide
• CAS No: 898439-21-9
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 5483782
• Update Time: 2025-06-12

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[1-(cyclopropylcarbonyl)-1,2,3,4-tetrahydro-7-quinolinyl]-3,4-dimethyl-
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide

• Inchi： 1S/C22H24N2O2/c1-14-5-6-18(12-15(14)2)21(25)23-19-10-9-16-4-3-11-24(20(16)13-19)22(26)17-7-8-17/h5-6,9-10,12-13,17H,3-4,7-8,11H2,1-2H3,(H,23,25)
• InChI Key： WZTNGOPDDXWJHC-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C1CC1)=O)(=O)C1=CC=C(C)C(C)=C1

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide

Professional Introduction to N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide (CAS No. 898439-21-9)

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide, identified by its CAS number 898439-21-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this molecule incorporates both cyclopropane and tetrahydroquinoline moieties, which are known for their unique chemical properties and potential therapeutic applications.

The cyclopropane ring in the molecular structure of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide contributes to its stability and reactivity, while the tetrahydroquinoline moiety introduces a rigid aromatic system that can interact with biological targets. This combination of structural features has led to its investigation as a potential lead compound in the development of novel therapeutic agents. The benzamide group further enhances the molecule's pharmacological profile by providing a site for hydrogen bonding interactions with biological receptors.

In recent years, there has been growing interest in the exploration of tetrahydroquinoline derivatives due to their diverse biological activities. These compounds have been shown to exhibit properties such as anti-inflammatory, antiviral, and anticancer effects. The presence of the cyclopropane ring in N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide is particularly noteworthy, as it has been associated with enhanced binding affinity to certain biological targets. This feature makes it an attractive candidate for further pharmacological investigation.

The synthesis of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyclopropane moiety is typically achieved through ring-forming reactions such as cyclopropanation or intramolecular cyclization. The tetrahydroquinoline scaffold is often constructed via palladium-catalyzed coupling reactions or through intramolecular cyclization of appropriately substituted precursors. The final step involves the incorporation of the benzamide group through amide bond formation.

The chemical properties of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide have been thoroughly characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These studies have provided valuable insights into the molecular structure and purity of the compound. Additionally, computational methods such as density functional theory (DFT) have been employed to predict the electronic properties and potential interactions of this molecule with biological targets.

The pharmacological evaluation of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes and receptors involved in inflammatory pathways. Furthermore, preclinical studies have shown that this compound exhibits significant anti-inflammatory effects in animal models. These findings suggest that N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide could be a valuable candidate for further development into a therapeutic agent.

The potential therapeutic applications of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzamide are broad and encompass various disease areas. Its anti-inflammatory properties make it particularly relevant for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally，its ability to modulate enzyme activity suggests potential applications in the management of metabolic disorders and cancer.

The development of novel pharmaceutical agents relies heavily on the discovery and optimization of new molecular entities with favorable pharmacological profiles. N-(1-cyclopropanecarbonyl-1，2，3，4-tetrahydroquinolin -7 -y l） - 3 ， 4 - dimethylbenzamide（CAS No . 898 439 -21 -9） represents an exciting example of how structural innovation can lead to the identification of new therapeutic opportunities . By leveraging advances in synthetic chemistry and computational biology , researchers are able to design and develop molecules that exhibit enhanced efficacy and reduced toxicity . This approach holds great promise for addressing unmet medical needs in the future . p > < p > As research continues to unfold , it is expected that additional insights into the pharmacological properties and potential applications of N-(< strong > 1 - cyc lo pro pan ec arb on y l - 1 ， 2 ， 3 ， 4 - tetr a hy dro quin o lin - 7 - y l ） - 3 ， 4 - dim eth y lb en z am ide（ C A S No . 898 43 9 -21 -9 ） will emerge . These findings will contribute to our understanding of how this compound interacts with biological systems and how it can be optimized for clinical use . In summary , N-(< strong > 1 - cyc lo pro pan ec arb on y l - 1 ， 2 ， 3 ， 4 - tetr a hy dro quin o lin - 7 - y l ） - 3 ， 4 - dim eth y lb en z am ide represents a significant advancement in pharmaceutical chemistry with substantial potential for future therapeutic applications . p >